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Compound of Interest

Compound Name: Juniperonic acid

Cat. No.: B1238472

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized compounds like Juniperonic acid. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure and efficient research environment.

Chemical Identifier:

Name: Juniperonic acid

Synonyms: (5Z,117,147,17Z)-eicosatetraenoic acid, all-cis-5,11,14,17-eicosatetraenoic
acid[1]

Molecular Formula: C20H3202[1]

Molecular Weight: 304.47 g/mol [1]

Immediate Safety Precautions

While a specific Safety Data Sheet (SDS) for Juniperonic acid is not readily available, data
from structurally similar polyunsaturated fatty acids suggest that it should be handled with care,
following standard laboratory safety protocols. The hazards associated with similar fatty acids
range from mild skin and eye irritation to, in some cases, corrosive properties. Therefore, a
cautious approach is warranted.

Hazard Assessment:
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o Potential Hazards: May cause skin and eye irritation upon direct contact. Ingestion or

inhalation of large quantities may be harmful.

o Reactivity: Generally stable, but as an unsaturated fatty acid, it is susceptible to oxidation.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial for minimizing exposure and ensuring personal safety.

The following table summarizes the recommended PPE for handling Juniperonic acid.

Personal Protective

Specifications and

Body Part . .
Equipment (PPE) Recommendations
Safety glasses with side ) ]
) ) Ensure compliance with
shields or chemical safety
) OSHA's eye and face
goggles. A face shield may be ] ] ]
Eyes & Face ] protection regulations in 29
necessary when handling
- ] ) CFR 1910.133 or European
larger quantities or if there is a
Standard EN166.
splash hazard.
Nitrile gloves are a suitable
choice for handling fatty acids,
) ) offering good chemical
Hands Chemical-resistant gloves. _ _
resistance and dexterity.[3]
Always inspect gloves for tears
or punctures before use.
A standard lab coat should be
Body Laboratory coat. worn to protect against minor

splashes and spills.

Respiratory

Not generally required under
normal laboratory conditions

with adequate ventilation.

If handling large quantities in a
poorly ventilated area, or if
aerosols may be generated, a
NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling Juniperonic acid will enhance safety and experimental
reproducibility.

Workflow for Handling Juniperonic Acid

Preparaton . Handin 0 Cleanup & Storage.
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Juniperonic Acid Waste

Dispose as mixed hazardous waste Is it in a solvent?

Dispose in designated solvent waste container Dispose as solid chemical waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Juniperonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1238472#personal-protective-equipment-for-
handling-juniperonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.scbt.com/p/juniperonic-acid-18016-45-0
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.reflexx.com/en/faq/which-gloves-are-ideal-for-handling-fatty-or-oily-foods/
https://www.reflexx.com/en/faq/which-gloves-are-ideal-for-handling-fatty-or-oily-foods/
https://www.benchchem.com/product/b1238472#personal-protective-equipment-for-handling-juniperonic-acid
https://www.benchchem.com/product/b1238472#personal-protective-equipment-for-handling-juniperonic-acid
https://www.benchchem.com/product/b1238472#personal-protective-equipment-for-handling-juniperonic-acid
https://www.benchchem.com/product/b1238472#personal-protective-equipment-for-handling-juniperonic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1238472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

